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Compound of Interest

2-(Methylsulfanyl)-1,4,5,6-
Compound Name:
tetrahydropyrimidine

Cat. No.: B12329153

Get Quote

Technical Profile & Stoichiometry

C5H10N2S Hydroiodide serves as a dual-function standard for validating both Sulfur (S) and

lodine (1) recovery. Unlike common CHNS standards (e.g., Sulfanilamide) that lack halogens, or
pure halogen standards (e.g., o-lodobenzoic acid) that lack sulfur, this compound bridges the
gap, allowing simultaneous verification of heteroatom combustion efficiency.

Physicochemical Specifications

Parameter Value | Description

Molecular Formula CsH1oN2S[1][2][3][4][5][6] - HI (Total: CsH11IN2S)
Molecular Weight 258.12 g/mol

Appearance White to off-white crystalline powder

o High (Hydroiodide salts are prone to moisture
Hygroscopicity absorption)

. Light-sensitive (lodide oxidation); Store in amber
Stability ] )
vials, desiccated.
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Theoretical Elemental Composition (Mass %)

Use these values for calibrating K-factors or validating recovery rates.

Element Mass Contribution Theoretical % Tolerance (+0.3%)
Carbon (C) 60.06 g/mol 23.27% 22.97 - 23.57%
Hydrogen (H) 11.09 g/mol 4.30% 4.00 — 4.60%
Nitrogen (N) 28.01 g/mol 10.85% 10.55 -11.15%
Sulfur (S) 32.06 g/mol 12.42% 12.12 -12.72%
lodine (1) 126.90 g/mol 49.16% 48.86 — 49.46%

Comparative Performance Analysis

This section objectively compares C5H10N2S - HI against industry-standard alternatives for S

and | analysis.

: : ble: Suitability for Mi lsi

o-lodobenzoic

Feature C5H10N2S - HI Sulfanilamide ) BOT
Acid
] Simultaneous S C,H,N,S lodine/Halogen C,H,N, S
Primary Use o o o o
& | Validation Calibration Calibration Calibration
lodine Content ~49.2% (High) 0% ~51.2% 0%
Sulfur Content ~12.4% ~18.6% 0% ~7.4%
] lonic Salt ] ] ) ] ]
Matrix Type o Aromatic Amine Aromatic Acid Heterocyclic
(Hydroiodide)
) High: lodine can Moderate: High |
Combustion j Low: Clean )
poison catalysts; ) requires Low: Stable.
Challenge ] combustion.
requires WOs. scavengers.
High: Requires
o i Low: Stable on
Hygroscopicity drying before Low: Stable. Low: Stable.

weighing.

shelf.
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Critical Insights

e The "lodine Trap" Effect: Unlike Sulfanilamide, C5SH10N2S - HI releases massive amounts of
lodine gas (

) during combustion. In standard CHNS analyzers, excess halogens can react with the
Copper reduction tube, shortening its lifespan, or interfere with NDIR sulfur detectors.

e Protocol Adjustment: When using this standard, you must ensure your combustion tube
contains adequate halogen scrubbers (e.g., Silver wool or specific halogen absorbents) to
prevent detector corrosion.

Experimental Protocol: Validating Recovery

Objective: Use C5H10N2S - HI to validate the recovery of Sulfur in the presence of high lodine
concentrations (Matrix Matching).

Reagents & Equipment[8][9][10]

e Instrument: Elemental Analyzer (e.g., Elementar vario, Thermo FlashSmart, PerkinElmer
2400).

o Combustion Aid: Tungsten Trioxide (WOs) powder.
» Container: Tin capsules (pressed).

o Standard: C5H10N2S - HI (Dried at 60°C under vacuum for 2 hours).

Step-by-Step Workflow

e Pre-Analysis Conditioning:
o Run 3 "Blank" cycles (empty tin capsule) to purge atmospheric nitrogen.
o Run 2 "Conditioning" samples (2 mg Sulfanilamide) to prime the reduction column.

e Sample Preparation (Crucial Step):
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o Due to hygroscopicity, handle C5H10N2S - HI in a low-humidity environment or glovebox if

possible.
o Weigh 1.5 — 2.5 mg of the standard into a tin capsule.
o Additive: Add 5-10 mg of WOs (Tungsten Trioxide) to the capsule.

» Reasoning: WOs acts as an oxygen donor and prevents the formation of non-volatile
metal iodides/sulfides in the ash, ensuring 100% release of gases.

e Combustion Parameters:
o Furnace Temperature: 1150°C (Dynamic Flash Combustion).
o Oxygen Dosing: Increase

injection time by 20% relative to non-halogenated standards to ensure complete oxidation
of the iodide to elemental iodine (

).
e Data Analysis:
o Calculate Experimental % vs. Theoretical %.
o Acceptance Criteria: Recovery must be within 99.7% — 100.3%.

o Troubleshooting: If Nitrogen values are high, lodine may be interfering with the TCD signal
(overlapping peaks). Check the halogen trap.

Visualization: Combustion Logic & Decision Tree

The following diagram illustrates the decision process for selecting this standard and the

chemical pathway during analysis.
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Caption: Decision logic for selecting C5H10N2S - HI and the subsequent combustion workflow
requiring halogen scrubbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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